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Compound of Interest

Compound Name: Boc-Gln(Trt)-OH

Cat. No.: B557106 Get Quote

An In-Depth Technical Guide to Nα-Boc-Nδ-trityl-L-glutamine (Boc-Gln(Trt)-OH)

This guide provides comprehensive technical information on Boc-Gln(Trt)-OH, a critical

reagent for researchers, scientists, and professionals involved in peptide synthesis and drug

development. The focus is on its physicochemical properties and its application in Solid-Phase

Peptide Synthesis (SPPS).

Core Physicochemical Properties
Boc-Gln(Trt)-OH is a derivative of the amino acid glutamine, where the alpha-amino group is

protected by a tert-butyloxycarbonyl (Boc) group and the side-chain amide is protected by a

bulky trityl (Trt) group. This dual protection strategy is fundamental to its utility in Boc-chemistry

based peptide synthesis, preventing unwanted side reactions at both the N-terminus and the

glutamine side chain.

Quantitative Data Summary
The key quantitative data for Boc-Gln(Trt)-OH are summarized in the table below for easy

reference.
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Property Value

Chemical Formula C₂₉H₃₂N₂O₅

Molecular Weight 488.57 g/mol

CAS Number 132388-69-3[1]

Synonym(s) Nα-Boc-Nδ-trityl-L-glutamine

Appearance Typically a white to off-white powder

Purity ≥98.0% (TLC)

Experimental Protocol: Boc-SPPS Coupling
The following is a representative protocol for the coupling of Boc-Gln(Trt)-OH onto a resin-

bound peptide chain during solid-phase peptide synthesis. This protocol assumes a standard

manual or automated synthesis workflow.

Objective: To couple Boc-Gln(Trt)-OH to a deprotected N-terminal amino group on a growing

peptide chain attached to a solid support (e.g., Merrifield resin).

Materials:

Peptide-resin with a free N-terminal amine

Boc-Gln(Trt)-OH

Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Base: DIPEA (N,N-Diisopropylethylamine)

Solvent: DMF (N,N-Dimethylformamide), DCM (Dichloromethane)

Deprotection reagent: TFA (Trifluoroacetic acid) in DCM (typically 50%)

Neutralization wash: 5-10% DIPEA in DMF
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Washing solvents: DMF, DCM, Methanol

Methodology:

Resin Swelling: The peptide-resin is swelled in DCM for 20-30 minutes, followed by DMF for

another 20-30 minutes in the reaction vessel.

Boc-Deprotection: The N-terminal Boc protecting group of the resin-bound peptide is

removed by treating it with 50% TFA in DCM for 20-30 minutes. The resin is then washed

thoroughly with DCM (3x), followed by DMF (3x) to remove residual acid.

Neutralization: The resin is treated with a 5-10% DIPEA solution in DMF for 5-10 minutes to

neutralize the protonated N-terminal amine, followed by extensive washing with DMF (5x).

Activation of Boc-Gln(Trt)-OH: In a separate vial, dissolve Boc-Gln(Trt)-OH (3 equivalents

relative to resin loading) and HBTU (2.9 equivalents) in DMF. Add DIPEA (6 equivalents) to

the solution to activate the carboxylic acid. The solution may change color, indicating

activation. Allow pre-activation for 2-5 minutes.

Coupling Reaction: The activated amino acid solution is added to the reaction vessel

containing the neutralized peptide-resin. The mixture is agitated at room temperature for 1-2

hours.

Washing: After the coupling period, the resin is drained and washed thoroughly with DMF

(3x), DCM (3x), and Methanol (2x) to remove excess reagents and byproducts.

Monitoring (Optional): A small sample of the resin can be taken for a qualitative ninhydrin

(Kaiser) test. A negative result (beads remain colorless or yellow) indicates successful and

complete coupling. A positive result (blue beads) indicates incomplete coupling, and the

coupling step (4-6) should be repeated.

Cycle Repetition: The process from step 2 (Boc-Deprotection) is repeated for the next amino

acid to be added to the peptide sequence.

Visualization of Synthesis Workflow
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The following diagram illustrates the key stages in a single cycle of Boc solid-phase peptide

synthesis involving the coupling of Boc-Gln(Trt)-OH.

Boc Deprotection
Coupling Cycle

Resin-Peptide-NH-Boc Treat with 50% TFA
in DCM Wash with DCM/DMF Neutralize with DIPEA Wash with DMF Resin-Peptide-NH2

Couple to Resin-Peptide-NH2

 Add to
Reaction
Vessel 

Boc-Gln(Trt)-OH Activate with HBTU/DIPEA
in DMF Activated Ester Intermediate Wash with DMF/DCM Resin-Peptide-Gln(Trt)-NH-Boc

 Repeat for
Next Amino Acid 

Click to download full resolution via product page

Caption: Workflow for a Boc-SPPS cycle using Boc-Gln(Trt)-OH.

Conclusion
Nα-Boc-Nδ-trityl-L-glutamine is an indispensable reagent in peptide chemistry. Its specific

protecting groups allow for the controlled and efficient incorporation of glutamine into peptide

sequences via the Boc-SPPS strategy. The protocols and data provided herein serve as a

foundational guide for its effective use in research and development settings. Proper handling

and adherence to established synthesis protocols are crucial for achieving high-yield, high-

purity peptides for downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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